Cas no 13018-09-2 (Torilolone)

Torilolone structure
Torilolone structure
Product Name:Torilolone
CAS No:13018-09-2
MF:C15H24O3
MW:252.349265098572
CID:146205
PubChem ID:10444938
Update Time:2025-07-13

Torilolone Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Azulenone,4,5,6,7,8,8a-hexahydro-6-hydroxy-5-(1-hydroxy-1-methylethyl)-3,8-dimethyl-,(5S,6R,8S,8aR)-
    • Torilolone
    • 1b-Guai-4-en-3-one, 8b,11-dihydroxy- (8CI)
    • 2(1H)-Azulenone,4,5,6,7,8,8a-hexahydro-6-hydroxy-5-(1-hydroxy-1-methylethyl)-3,8-dimethyl-,[5S-(5a,6a,8a,8aa)]-
    • Torilolone (7CI)
    • 8beta,11-Dihydroxy-1beta-guai-4-en-3-one
    • [ "" ]
    • 3abeta,4,5,6,7,8-Hexahydro-1,4beta-dimethyl-6beta-hydroxy-7beta-(1-methyl-1-hydroxyethyl)azulen-2(3H)-one
    • AKOS032962661
    • FS-8779
    • (5S,6R,8S,8aR)-6-hydroxy-5-(2-hydroxypropan-2-yl)-3,8-dimethyl-4,5,6,7,8,8a-hexahydro-1H-azulen-2-one
    • 13018-09-2
    • Inchi: 1S/C15H24O3/c1-8-5-14(17)12(15(3,4)18)6-11-9(2)13(16)7-10(8)11/h8,10,12,14,17-18H,5-7H2,1-4H3/t8-,10+,12-,14+/m0/s1
    • InChI Key: ZLDODTPRRLQGHP-LGYCOIBBSA-N
    • SMILES: O[C@@H]1C[C@H](C)[C@H]2CC(C(C)=C2C[C@@H]1C(C)(C)O)=O

Computed Properties

  • Exact Mass: 252.173
  • Monoisotopic Mass: 252.173
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5
  • XLogP3: 1.6

Experimental Properties

  • Color/Form: Cryst.
  • Density: 1.11±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 179-180 ºC
  • Solubility: Very slightly soluble (0.93 g/l) (25 º C),
  • PSA: 57.53000
  • LogP: 2.06980

Torilolone Security Information

Torilolone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T55330-5 mg
2(1H)-Azulenone,4,5,6,7,8,8a-hexahydro-6-hydroxy-5-(1-hydroxy-1-methylethyl)-3,8-dimethyl-,(5S,6R,8S,8aR)-
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¥5280.0 2021-09-07
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¥2675.00 2022-02-28
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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2(1H)-Azulenone,4,5,6,7,8,8a-hexahydro-6-hydroxy-5-(1-hydroxy-1-methylethyl)-3,8-dimethyl-,(5S,6R,8S,8aR)-
13018-09-2 ,98.0%
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¥5280.0 2023-09-06
TargetMol Chemicals
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TargetMol Chemicals
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TargetMol Chemicals
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¥ 3810 2023-09-15
A2B Chem LLC
AE60981-5mg
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$727.00 2024-04-20
TargetMol Chemicals
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¥ 3810 2024-07-19

Torilolone Related Literature

Additional information on Torilolone

Comprehensive Overview of Torilolone (CAS No. 13018-09-2): Properties, Applications, and Industry Insights

Torilolone (CAS No. 13018-09-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural and functional properties. As a steroidal derivative, Torilolone exhibits potential therapeutic applications, particularly in anti-inflammatory and immunomodulatory contexts. Researchers and industry professionals frequently search for terms like "Torilolone uses", "CAS 13018-09-2 solubility", and "Torilolone synthesis", reflecting the growing interest in its pharmacological profile.

The molecular structure of Torilolone features a steroidal backbone with modifications that enhance its bioavailability and target specificity. This characteristic aligns with current trends in drug development, where steroid-based therapeutics are being optimized for precision medicine. Searches for "Torilolone mechanism of action" and "Torilolone vs. prednisone" highlight the comparative analyses users seek to understand its advantages over traditional corticosteroids.

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In conclusion, Torilolone (CAS No. 13018-09-2) represents a versatile compound with expanding applications in life sciences. Its study addresses multiple contemporary needs in drug development, from targeted therapy to sustainable manufacturing. As research progresses, this compound is poised to remain relevant in addressing both current and future therapeutic challenges.

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